molecular formula C17H17ClF3N3O3S B4620520 N~1~-[2-chloro-5-(trifluoromethyl)phenyl]-N~2~-[(dimethylamino)sulfonyl]-N~2~-phenylglycinamide

N~1~-[2-chloro-5-(trifluoromethyl)phenyl]-N~2~-[(dimethylamino)sulfonyl]-N~2~-phenylglycinamide

Cat. No.: B4620520
M. Wt: 435.8 g/mol
InChI Key: GAABTACMYZZNNK-UHFFFAOYSA-N
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Description

N~1~-[2-chloro-5-(trifluoromethyl)phenyl]-N~2~-[(dimethylamino)sulfonyl]-N~2~-phenylglycinamide is a useful research compound. Its molecular formula is C17H17ClF3N3O3S and its molecular weight is 435.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 435.0631248 g/mol and the complexity rating of the compound is 634. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Fluorescent Molecular Probes

One application of N1-[2-chloro-5-(trifluoromethyl)phenyl]-N2-[(dimethylamino)sulfonyl]-N2-phenylglycinamide and related compounds is in the development of fluorescent molecular probes. Diwu et al. (1997) explored the synthesis of fluorescent solvatochromic dyes with a “push-pull” electron transfer system, exhibiting strong solvent-dependent fluorescence. These compounds can be used as ultra-sensitive fluorescent molecular probes to study biological events and processes, owing to their fluorescence-environment dependence, long emission wavelengths, and high fluorescence quantum yields (Diwu, Lu, Zhang, Klaubert, & Haugland, 1997).

Reactions of Organosulfur Compounds

Research by Cremlyn and Nunes (1987) on the reactions of N-phenylmaltimide with chlorosulfonic acid, yielding various sulfonamides, suggests the potential for this chemical in organosulfur compound synthesis. Such reactions can be relevant in the synthesis of complex organosulfur compounds (Cremlyn & Nunes, 1987).

Oxidation of Organosulfonamides

The study by Rozentsveig et al. (2001) on the oxidation of N-(1-Hydroxypolychloroethyl)sulfonamides to produce various acetamides underlines the importance of such chemical structures in oxidative reactions. This can have implications in organic synthesis and the creation of novel compounds (Rozentsveig, Rozentsveig, Levkovskaya, & Mirskova, 2001).

Homocoupling Reactions of Organosilanes

Ikegashira et al. (1997) demonstrated that compounds like dimethyl sulfoxide can facilitate homocoupling reactions of organosilanes, pointing towards its utility in creating complex organic structures (Ikegashira, Nishihara, Hirabayashi, Mori, & Hiyama, 1997).

Fluorescent Detection in Biological Research

The use of dansyl-chloride, which contains a similar dimethylamino sulfonyl group, for the detection of amino acids and serotonin in nervous tissue as studied by Leonard and Osborne (1975), highlights the relevance of these compounds in biological research for detecting and analyzing biological substances (Leonard & Osborne, 1975).

Synthesis of Fluorinated Polymers

Wang et al. (2014) explored the synthesis of fluorinated poly(ether sulfone imide)s using aromatic diamine monomers with pendant trifluoromethyl groups, indicating the potential of N1-[2-chloro-5-(trifluoromethyl)phenyl]-N2-[(dimethylamino)sulfonyl]-N2-phenylglycinamide in polymer chemistry (Wang, Wentao, Yunyun, Xiaoyan, Li, & Qiang, 2014).

Properties

IUPAC Name

N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[N-(dimethylsulfamoyl)anilino]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H17ClF3N3O3S/c1-23(2)28(26,27)24(13-6-4-3-5-7-13)11-16(25)22-15-10-12(17(19,20)21)8-9-14(15)18/h3-10H,11H2,1-2H3,(H,22,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GAABTACMYZZNNK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C)S(=O)(=O)N(CC(=O)NC1=C(C=CC(=C1)C(F)(F)F)Cl)C2=CC=CC=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H17ClF3N3O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

435.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.